N-phenyl-2-[(5,5,13-trimethyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11,13,15-hexaen-15-yl)sulfanyl]propanamide

• Molecular Formula: C24H24N4O2S2
• Molecular Weight: 464.6 g/mol
• IUPAC Name: N-phenyl-2-[(5,5,13-trimethyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11,13,15-hexaen-15-yl)sulfanyl]propanamide
• InChI: InChI=1S/C24H24N4O2S2/c1-13(21(29)27-16-8-6-5-7-9-16)31-23-20-19(25-14(2)26-23)17-10-15-12-30-24(3,4)11-18(15)28-22(17)32-20/h5-10,13H,11-12H2,1-4H3,(H,27,29)
• InChI Key: NJRJYJVCEGFIEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=N1)SC(C)C(=O)NC3=CC=CC=C3)SC4=C2C=C5COC(CC5=N4)(C)C

Description

N-phenyl-2-[(5,5,13-trimethyl-6-oxa-17-thia-2,12,14-triazatetracyclo[87003,8011,16]heptadeca-1,3(8),9,11,13,15-hexaen-15-yl)sulfanyl]propanamide is a complex organic compound with a unique structure that includes multiple rings and heteroatoms

Chemical Reactions Analysis

Types of Reactions: N-phenyl-2-[(5,5,13-trimethyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11,13,15-hexaen-15-yl)sulfanyl]propanamide can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. The specific reagents and conditions used in these reactions depend on the desired transformation and the functional groups present in the molecule.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents such as potassium permanganate and reducing agents like sodium borohydride. Substitution reactions may involve nucleophiles or electrophiles, depending on the nature of the substituent being introduced.

Major Products: The major products formed from these reactions depend on the specific reaction conditions and the functional groups involved. For example, oxidation reactions may yield sulfoxides or sulfones, while reduction reactions may produce amines or alcohols.

Scientific Research Applications

N-phenyl-2-[(5,5,13-trimethyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11,13,15-hexaen-15-yl)sulfanyl]propanamide has a wide range of scientific research applications. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology and medicine, it may have potential as a therapeutic agent due to its unique structure and functional groups. In industry, it could be used in the development of new materials or as a catalyst in various chemical processes .

Mechanism of Action

The mechanism of action of N-phenyl-2-[(5,5,13-trimethyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11,13,15-hexaen-15-yl)sulfanyl]propanamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

N-phenyl-2-[(5,5,13-trimethyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11,13,15-hexaen-15-yl)sulfanyl]propanamide can be compared with other similar compounds that have a tetracyclic core and similar functional groups. Some of these compounds include 1,3,5,7-tetramethyl-6-phenyl-2,4,8-trioxa-6-phosphaadamantane and 2aS,3aR,5aS,9bR)-2a,5a,9-trimethyl-2a,4,5,5a,6,7,8,9b-octahydro-2H-naphth[1,2-b]oxireno[c]furan . The uniqueness of this compound lies in its specific arrangement of atoms and functional groups, which may confer distinct chemical and biological properties.